2-Pyridinamine, 3-[4-(trifluoromethoxy)phenyl]-

• Molecular Formula: C12H9F3N2O
• Molecular Weight: 254.21 g/mol
• IUPAC Name: 3-[4-(trifluoromethoxy)phenyl]pyridin-2-amine
• InChI: InChI=1S/C12H9F3N2O/c13-12(14,15)18-9-5-3-8(4-6-9)10-2-1-7-17-11(10)16/h1-7H,(H2,16,17)
• InChI Key: VIIOBURBISYCDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N)C2=CC=C(C=C2)OC(F)(F)F

Description

2-Pyridinamine, 3-[4-(trifluoromethoxy)phenyl]- is a useful research compound. Its molecular formula is C12H9F3N2O and its molecular weight is 254.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of sodium carbonate (0.903 g), tetrakis(triphenylphosphine)palladium(0) (0.246 g), 4-(trifluoromethoxy)phenylboronic acid (1.14 g) and 3-bromopyridin-2-amine (0.737 g) in 1,2-dimethoxyethane (50 mL) and water (10 mL) was stirred under a nitrogen atmosphere at 80° C. overnight. The reaction mixture was added to water, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (1.069 g) as a pale-yellow solid.